Cas no 14134-79-3 (3,3'-Dimethyloxacarbocyanineiodide)

• Product Name: 3,3'-Dimethyloxacarbocyanineiodide
• CAS No: 14134-79-3
• MF: C₁₉H₁₇IN₂O₂
• MW: 432.254956960678
• CID: 182273
• PubChem ID: 11968016
• Update Time: 2025-04-19

3,3'-Dimethyloxacarbocyanineiodide Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-methyl-2-[3-(3-methyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-, iodide (1:1)
• 1,3-bis-(3-methyl-benzoxazol-2-yl)-trimethinium , iodide
• 3-Methyl-2-(3-(3-methyl-3H-benzoxazol-2-ylidene)prop-1-enyl)benzoxazolium iodide
• 3-Methyl-2-[3-(3-methyl-2(3H)-benzoxazolylidene)-1-propenyl]benzoxazolium iodide
• 3-methyl-2-[3-(3-methyl-3H-benzoxazol-2-ylidene)prop-1-enyl]benzoxazolium iodide
• AC1NUQZR
• Benzoxazolium, 3-methyl-2-(3-(3-methyl-2(3H)-benzoxazolylidene)-1-propenyl)-, iodide
• Cyanine dye 1
• 3,3'-Dimethyloxacarbocyanine iodide
• 3 3'-DIMETHYLOXACARBOCYANINE IODIDE 98
• 2-[3-(2,3-Dihydro-3-methylbenzoxazole-2-ylidene)-1-propenyl]-3-methylbenzoxazole-3-ium·iodide
• cyaninedye1
• 3 3'-DIMETHYLOXACARBOCYANINE IODIDE 98%
• 3,3'-Dimethyloxacarbocyanineiodide
• (2E)-3-methyl-2-[(E)-3-(3-methyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole;iodide
• SCHEMBL2182985
• 14134-79-3
• AKOS015889110

• Inchi： 1S/C19H17N2O2.HI/c1-20-14-8-3-5-10-16(14)22-18(20)12-7-13-19-21(2)15-9-4-6-11-17(15)23-19;/h3-13H,1-2H3;1H/q+1;/p-1
• InChI Key： PXGXZGVGEDLSMW-UHFFFAOYSA-M
• SMILES： [I-].O1C2C=CC=CC=2[N+](C)=C1/C=C/C=C1\N(C)C2C=CC=CC=2O\1

Computed Properties

• Exact Mass: 414.9
• Monoisotopic Mass: 432.033471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 262 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.49
• LogP: 0.12100
• Solubility: Not available

3,3'-Dimethyloxacarbocyanineiodide Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38